molecular formula C12H15ClO2 B8412828 5-Chloro-2-p-tolylpentanoic acid

5-Chloro-2-p-tolylpentanoic acid

Cat. No.: B8412828
M. Wt: 226.70 g/mol
InChI Key: VZNFYBOLRLKJQT-UHFFFAOYSA-N
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Description

5-Chloro-2-p-tolylpentanoic acid is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15ClO2

Molecular Weight

226.70 g/mol

IUPAC Name

5-chloro-2-(4-methylphenyl)pentanoic acid

InChI

InChI=1S/C12H15ClO2/c1-9-4-6-10(7-5-9)11(12(14)15)3-2-8-13/h4-7,11H,2-3,8H2,1H3,(H,14,15)

InChI Key

VZNFYBOLRLKJQT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(CCCCl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of p-tolylacetic acid (1 g) in THF (30 mL) was stirred at −78° C. for 30 minutes. n-Butyl lithium (2.66 M solution in hexane, 5.01 mL) was added to the solution, and the reaction solution was stirred at −78° C. for three hours. Thereafter, the reaction solution was stirred at 0° C. for 30 minutes, 1-bromo-3-chloropropane (0.725 mL) was added to the reaction solution, and the reaction solution was stirred at room temperature for 24 hours. Thereafter, ethyl acetate and 1 N aqueous hydrochloric acid were added to the reaction solution, and the organic layer was separated. The resulting organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure to obtain 1.53 g of the title compound. The property values corresponded to the reported values (CAS #2856-76-0).
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